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Comparison of PFAS Soil Extraction Methods

The table below summarizes the two primary extraction methods identified in the recent literature, which can

serve as a foundational reference for your center.

Feature EPA Method 1633 (Referenced Legacy In-House Method (Alternative
Standard) Approach)

Extraction Methanol with ammonium Basic methanol extraction [1]

Solvent hydroxide (specific ratio not
detailed in results) [1]

Sample Mass 5 g dry weight [1] 0.5 g dry weight [1]

Cleanup Solid-Phase Extraction (SPE) with Bulk ENVI-Carb cleanup [1]

Procedure WAX cartridges [1]

Analysis LC-MS/MS with Small-Volume LC-MS/MS with Large-Volume Injection (LVI) [1]

Method Injection (SVI) [1]
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Feature EPA Method 1633 (Referenced Legacy In-House Method (Alternative
Standard) Approach)

Key Widely accepted standard; Fewer preparation steps; avoids potential

Advantage commercial labs are accredited for ~ contamination from SPE cartridges; increased
it [1] sensitivity from LVI [1]

General Troubleshooting for Extraction Techniques

Although not specific to your solvent mixture, a common challenge in any extraction is emulsion formation.
The following workflow outlines general strategies to prevent and resolve this issue, which can be adapted

for your context [2].

Prevention Strategy:

Gentle Swirling of Funnel BT Epi i mlsor

Add Small Amount of
Different Organic Solvent

[Use Supported Liquid Extraction (SLEﬂ
(Adjusts solvent properties)

(Avoids emulsion formation entirely)

(Inégi?szr;g;izrsfraelrt @ Filter Through Centrifuge Sample
. \ s . Glass Wool or Phase Separation Filter Paper (Isolates emulsion in residue)
to 'salt out' and force phase separation)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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